BChE-IN-34

• Molecular Formula: C21H19N5O2S2
• Molecular Weight: 437.5 g/mol
• InChI: InChI=1S/C21H19N5O2S2/c1-2-11-26-18(13-28-17-9-5-7-15-6-3-4-8-16(15)17)24-25-21(26)30-14-19(27)23-20-22-10-12-29-20/h2-10,12H,1,11,13-14H2,(H,22,23,27)
• InChIKey: XTJPCFQQOWZKRX-UHFFFAOYSA-N

BChE-IN-34 Selective BChE Inhibitor

BChE‑IN‑34 (compound 35a; CAS 2215768‑12‑8) is a potent and highly selective inhibitor of human butyrylcholinesterase (BChE) with an IC₅₀ of 25 ± 10 nM [1]. It belongs to a series of novel 1,2,4‑triazole derivatives bearing a naphthalene moiety and exhibits a remarkable selectivity index (SI) of 23 686 for BChE over acetylcholinesterase (AChE) [1]. The compound is further distinguished by a non‑competitive inhibition mechanism, low cytotoxicity, and demonstrated neuroprotective and antioxidant properties [1].

Target engagement Selective human BChE inhibitor for late-stage AD pathway studies

Assay context Compatible with Ellman-based enzyme inhibition assays

Scaffold Novel 1,2,4-triazole derivative with naphthalene moiety

• [1] Koçak Aslan E, Sezer A, Küçükkılınç TT, Palaska E. Novel 1,2,4‑triazole derivatives containing the naphthalene moiety as selective butyrylcholinesterase inhibitors: Design, synthesis, and biological evaluation. Arch Pharm (Weinheim). 2024;357(11):e2400406. doi:10.1002/ardp.202400406. PMID: 39034293. View Source

BChE-IN-34 vs. Generic Inhibitors

Selective BChE inhibition is critical in late‑stage Alzheimer‘s disease research because BChE activity and expression rise while AChE declines [1]. Many widely available BChE inhibitors either lack sufficient selectivity (leading to unwanted cholinergic side effects via AChE inhibition) or show significant cytotoxicity [1]. BChE‑IN‑34’s exceptionally high selectivity index (23 686) and favorable safety profile in human neuroblastoma cells differentiate it from less selective or more toxic analogs, making it a preferable tool for studies where target‑specific modulation of BChE is essential [1].

Rivastigmine’s dual ChE inhibition and lower BChE selectivity may shift cholinergic response interpretation in late-stage AD models.

Donepezil’s primary AChE activity and weak BChE inhibition limit direct substitution for BChE-targeted mechanistic studies.

Analog 37a’s reduced BChE/AChE selectivity and higher cytotoxicity ranking may alter cell-based assay window and target attribution.

• [1] Koçak Aslan E, Sezer A, Küçükkılınç TT, Palaska E. Novel 1,2,4‑triazole derivatives containing the naphthalene moiety as selective butyrylcholinesterase inhibitors: Design, synthesis, and biological evaluation. Arch Pharm (Weinheim). 2024;357(11):e2400406. doi:10.1002/ardp.202400406. PMID: 39034293. View Source

BChE-IN-34 Evidence Comparison

Inhibitory Potency vs. Reference Compounds

BChE‑IN‑34 (compound 35a) inhibits human butyrylcholinesterase with an IC₅₀ of 0.025 ± 0.01 μM (25 nM) [1]. In contrast, the well‑characterized BChE inhibitor 8012‑9656 shows an IC₅₀ of 0.32 μM (320 nM) against human BChE under comparable assay conditions . This represents a ~13‑fold improvement in potency for BChE‑IN‑34, positioning it among the most potent 1,2,4‑triazole‑based BChE inhibitors reported.

Inhibitory potency (IC50)

Cross-study comparable

25 nM vs 37–91 nM (rivastigmine), 988 nM (donepezil)

Supports BChE inhibition assay context

Human BChE; Ellman’s method cross-study comparison

Evidence Dimension	Human BChE inhibitory potency (IC₅₀)
Target Compound Data	25 ± 10 nM
Comparator Or Baseline	8012‑9656: 320 nM
Quantified Difference	~13‑fold greater potency
Conditions	In vitro enzymatic assay (human BChE)

Why This Matters

For researchers seeking a potent BChE inhibitor with low nanomolar efficacy, BChE‑IN‑34 offers substantially greater potency than the widely used lead compound 8012‑9656, potentially enabling lower dosing and reduced off‑target effects.

• [1] Koçak Aslan E, Sezer A, Küçükkılınç TT, Palaska E. Novel 1,2,4‑triazole derivatives containing the naphthalene moiety as selective butyrylcholinesterase inhibitors: Design, synthesis, and biological evaluation. Arch Pharm (Weinheim). 2024;357(11):e2400406. doi:10.1002/ardp.202400406. PMID: 39034293. View Source

Selectivity vs. Analog 37a

BChE‑IN‑34 demonstrates a selectivity index (SI) of 23 686 for BChE over acetylcholinesterase (AChE), calculated as the ratio of IC₅₀(AChE) to IC₅₀(BChE) [1]. This far exceeds the selectivity of comparator BChE‑IN‑17 (compound 6n), which exhibits a >1000‑fold selectivity but without a numerically defined SI . The exquisite selectivity of BChE‑IN‑34 ensures minimal cross‑reactivity with AChE, a critical requirement for studying BChE‑specific roles in late‑stage Alzheimer‘s disease.

BChE/AChE selectivity

Head-to-head

SI 23,686 vs 16,936 (compound 37a)

Supports BChE-target validation context

1.4× higher selectivity reduces AChE interference

Evidence Dimension	Selectivity Index (BChE vs. AChE)
Target Compound Data	23,686
Comparator Or Baseline	BChE‑IN‑17: >1000 (no exact SI reported)
Quantified Difference	>20‑fold improvement in selectivity
Conditions	In vitro enzymatic assays (human BChE and AChE)

Why This Matters

Extreme BChE selectivity is essential for target validation studies in Alzheimer’s disease models, where AChE inhibition can confound results and induce cholinergic toxicity.

• [1] Koçak Aslan E, Sezer A, Küçükkılınç TT, Palaska E. Novel 1,2,4‑triazole derivatives containing the naphthalene moiety as selective butyrylcholinesterase inhibitors: Design, synthesis, and biological evaluation. Arch Pharm (Weinheim). 2024;357(11):e2400406. doi:10.1002/ardp.202400406. PMID: 39034293. View Source

Cytotoxicity in SH-SY5Y Cells

Kinetic studies reveal that BChE‑IN‑34 acts as a non‑competitive inhibitor of BChE, binding to an allosteric site distinct from the active site [1]. This mechanism differs from many BChE inhibitors (e.g., tacrine derivatives) that act competitively. Non‑competitive inhibition can be therapeutically advantageous as it is not overcome by increasing substrate (acetylcholine) concentrations, potentially providing more consistent enzyme suppression in vivo.

Cytotoxicity (SH-SY5Y)

Head-to-head

Ranked lowest in series

Supports cytotoxicity endpoint review

Qualitative ranking; exact CC50 not reported

Evidence Dimension	Inhibition mechanism
Target Compound Data	Non‑competitive (allosteric)
Comparator Or Baseline	Competitive inhibitors (e.g., tacrine analogs)
Quantified Difference	Mechanistic differentiation
Conditions	In vitro enzyme kinetics studies

Why This Matters

A non‑competitive mode of action ensures that BChE‑IN‑34 remains effective even at high local acetylcholine concentrations, providing a distinct pharmacological profile suitable for advanced AD models.

• [1] Koçak Aslan E, Sezer A, Küçükkılınç TT, Palaska E. Novel 1,2,4‑triazole derivatives containing the naphthalene moiety as selective butyrylcholinesterase inhibitors: Design, synthesis, and biological evaluation. Arch Pharm (Weinheim). 2024;357(11):e2400406. doi:10.1002/ardp.202400406. PMID: 39034293. View Source

Neuroprotection Against H₂O₂ Injury

Among the synthesized 1,2,4‑triazole series, BChE‑IN‑34 (35a) exhibited the lowest cytotoxicity toward human neuroblastoma SH‑SY5Y cells [1]. It also provided significant neuroprotective effects against both H₂O₂‑ and amyloid‑β₁‑₄₂‑induced cell injury [1]. While BChE‑IN‑17 is reported to show “low neurotoxicity and moderate neuroprotective effects,” no direct quantitative comparison is available; the “lowest cytotoxicity” designation for BChE‑IN‑34 within its class underscores its favorable safety margin.

Neuroprotection (H2O2)

Head-to-head

Reported significant protection

Neuroprotection assay response context

Qualitative; quantitative rescue data to verify

Evidence Dimension	Cytotoxicity & Neuroprotection
Target Compound Data	Lowest cytotoxicity in series; significant protection vs. H₂O₂ & Aβ₁‑₄₂
Comparator Or Baseline	Other series compounds; BChE‑IN‑17 (qualitative)
Quantified Difference	Ranked most favorable in class
Conditions	SH‑SY5Y human neuroblastoma cells

Why This Matters

Low cytotoxicity and robust neuroprotection are critical for compounds intended for long‑term in vitro or in vivo studies in neurodegeneration models.

• [1] Koçak Aslan E, Sezer A, Küçükkılınç TT, Palaska E. Novel 1,2,4‑triazole derivatives containing the naphthalene moiety as selective butyrylcholinesterase inhibitors: Design, synthesis, and biological evaluation. Arch Pharm (Weinheim). 2024;357(11):e2400406. doi:10.1002/ardp.202400406. PMID: 39034293. View Source

Moderate Aβ₁‑₄₂ Aggregation Inhibition and Antioxidant Activity Add Multi‑Target Potential

Beyond BChE inhibition, BChE‑IN‑34 displays moderate inhibition of amyloid‑β₁‑₄₂ (Aβ₁‑₄₂) aggregation and exhibits antioxidant capacity [1]. In contrast, comparator BChE‑IN‑30 (compound (R)‑37a; IC₅₀ = 5 nM) has not been reported to possess direct Aβ aggregation inhibition or intrinsic antioxidant properties . While both compounds are potent BChE inhibitors, BChE‑IN‑34’s ancillary activities may offer a broader disease‑modifying profile for Alzheimer’s disease research.

Evidence Dimension	Aβ₁‑₄₂ aggregation inhibition & antioxidant activity
Target Compound Data	Moderate inhibition of Aβ₁‑₄₂ aggregation; antioxidant capacity demonstrated
Comparator Or Baseline	BChE‑IN‑30 (5 nM BChE inhibitor)
Quantified Difference	Additional disease‑modifying activities
Conditions	In vitro assays

Why This Matters

Compounds that simultaneously inhibit BChE and amyloid aggregation while reducing oxidative stress are especially valuable for multi‑target therapeutic strategies in Alzheimer’s disease.

• [1] Koçak Aslan E, Sezer A, Küçükkılınç TT, Palaska E. Novel 1,2,4‑triazole derivatives containing the naphthalene moiety as selective butyrylcholinesterase inhibitors: Design, synthesis, and biological evaluation. Arch Pharm (Weinheim). 2024;357(11):e2400406. doi:10.1002/ardp.202400406. PMID: 39034293. View Source

BChE-IN-34 Research Applications

Late-Stage AD In Vitro Studies

Because BChE activity increases in advanced AD, a highly selective BChE inhibitor is required to dissect its pathological role without confounding AChE inhibition. BChE‑IN‑34’s selectivity index of 23 686 makes it an ideal tool for in vitro and ex vivo studies that demand unambiguous, BChE‑specific modulation [1].

Selective BChE Profiling in Biological Matrices

The compound’s demonstrated ability to protect SH‑SY5Y cells from H₂O₂‑ and Aβ‑induced injury, combined with its antioxidant capacity, supports its use in cellular models of oxidative stress and neurodegeneration. Researchers investigating the interplay between cholinergic dysfunction and oxidative damage will benefit from BChE‑IN‑34’s dual functionality [1].

MTDL Lead Optimization

BChE‑IN‑34’s moderate Aβ₁‑₄₂ aggregation inhibition offers an additional disease‑modifying dimension beyond pure cholinesterase inhibition. It serves as a valuable lead compound for medicinal chemistry programs aimed at developing single‑molecule agents that address multiple AD hallmarks [1].

Application

Selection Property

Validation Focus

Late-stage AD cell models

BChE inhibition selectivity

BChE pathway response in neuronal model endpoints

BChE-specific activity profiling

BChE/AChE selectivity review

AChE interference minimization in tissue homogenate assays

Multi-target ligand development

Multi-functional profile (inhibition, antioxidant, anti-aggregation)

SAR balance across BChE affinity, oxidative stress, and Aβ aggregation endpoints

• [1] Koçak Aslan E, Sezer A, Küçükkılınç TT, Palaska E. Novel 1,2,4‑triazole derivatives containing the naphthalene moiety as selective butyrylcholinesterase inhibitors: Design, synthesis, and biological evaluation. Arch Pharm (Weinheim). 2024;357(11):e2400406. doi:10.1002/ardp.202400406. PMID: 39034293. View Source